Cas no 2624128-93-2 (1-Nitroso-3-phenylpyrrolidine-3-carboxylic acid)

• Product Name: 1-Nitroso-3-phenylpyrrolidine-3-carboxylic acid
• CAS No: 2624128-93-2
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 5639195
• PubChem ID: 165905403
• Update Time: 2025-10-19

1-Nitroso-3-phenylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2624128-93-2
• EN300-27752068
• 1-nitroso-3-phenylpyrrolidine-3-carboxylic acid
• 1-Nitroso-3-phenylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C11H12N2O3/c14-10(15)11(6-7-13(8-11)12-16)9-4-2-1-3-5-9/h1-5H,6-8H2,(H,14,15)
• InChI Key： LETGTZHTARPVGJ-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CC=2)CN(CC1)N=O)=O

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70Ų

Additional information on 1-Nitroso-3-phenylpyrrolidine-3-carboxylic acid

1-Nitroso-3-phenylpyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2624128-93-2, commonly referred to as 1-Nitroso-3-phenylpyrrolidine-3-carboxylic Acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the characteristics, synthesis, and recent advancements related to this compound.

1-Nitroso-3-phenylpyrrolidine-3-carboxylic Acid is a derivative of pyrrolidine, a five-membered nitrogen-containing ring. The presence of a nitroso group (-N=O) and a phenyl group attached to the pyrrolidine ring introduces distinct electronic and steric effects, making it a versatile molecule for chemical modifications. The carboxylic acid group further enhances its functional diversity, enabling it to participate in various chemical reactions such as esterification and amidation.

Recent studies have highlighted the potential of 1-Nitroso-3-phenylpyrrolidine-3-carboxylic Acid in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. The nitroso group is known to exhibit reactive properties, which can be harnessed to design molecules with specific biological activities.

In terms of synthesis, 1-Nitroso-3-phenylpyrrolidine-3-carboxylic Acid can be prepared through a variety of methods. One common approach involves the nitrosation of pyrrolidine derivatives under controlled conditions. This process typically requires the use of nitrous acid (HNO₂) or other nitrosating agents in the presence of an appropriate acid catalyst. The reaction conditions, such as temperature and pH, play a crucial role in determining the yield and purity of the final product.

The structural versatility of 1-Nitroso-3-phenylpyrrolidine-3-carboxylic Acid has also made it an attractive candidate for materials science applications. For instance, researchers have investigated its use as a building block for constructing advanced materials such as polymers and nanoparticles. The ability to modify the molecule's functional groups allows for tailored properties, making it suitable for applications ranging from drug delivery systems to electronic devices.

Moreover, 1-Nitroso-3-phenylpyrrolidine-3-carboxylic Acid has shown promise in agricultural chemistry. Studies have demonstrated its potential as a plant growth regulator, capable of influencing various physiological processes in plants. This property could be exploited to develop eco-friendly solutions for enhancing crop yields and improving stress tolerance in agricultural systems.

From an environmental perspective, understanding the degradation pathways of 1-Nitroso-3-phenylpyrrolidine-3-carboxylic Acid is crucial for assessing its environmental impact. Recent research has focused on identifying the factors that influence its biodegradation, such as microbial activity and environmental conditions. These studies aim to ensure that the compound can be safely utilized without posing risks to ecosystems.

In conclusion, 1-Nitroso-3-(Phenyl)Pyrrolidine 1-Carboxylic Acid (CAS No: 262412893) is a multifaceted compound with diverse applications across various fields. Its unique structure and functional groups make it an invaluable tool in chemical synthesis and material science. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific innovation.